Cas no 80003-76-5 (Methyl 2-[[(8-hydroxyquinolin-7-yl)-pyridin-2-ylmethyl]amino]benzoate)

• Product name: Methyl 2-[[(8-hydroxyquinolin-7-yl)-pyridin-2-ylmethyl]amino]benzoate
• CAS No: 80003-76-5
• MF: C₂₃H₁₉N₃O₃
• MW: 385.41526
• CID: 1799290
• PubChem ID: 251796

Methyl 2-[[(8-hydroxyquinolin-7-yl)-pyridin-2-ylmethyl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-[[(8-hydroxyquinolin-7-yl)-pyridin-2-ylmethyl]amino]benzoate
• Methyl 2-(((8-hydroxy-7-quinolinyl)(2-pyridinyl)methyl)amino)benzoate
• NSC72662
• AG-H-20574
• AC1L5KMQ
• AC1Q5ZQ6
• CTK5E7324
• AR-1J4367
• NSC 72662
• NSC-72662
• Methyl 2-(((8-hydroxy-7-quinolinyl)(2-pyridinyl)methyl)amino)benzoate; NSC72662; AG-H-20574; AC1L5KMQ; AC1Q5ZQ6; CTK5E7324; AR-1J4367; NSC 72662; NSC-72662;
• Benzoic acid, {2-[[(8-hydroxy-7-quinolinyl)-2-pyridinylmethyl]amino]-,} methyl ester
• methyl 2-[[(8-hydroxy-7-quinolyl)-(2-pyridyl)methyl]amino]benzoate
• 80003-76-5

• Inchi： InChI=1S/C23H19N3O3/c1-29-23(28)16-8-2-3-9-18(16)26-21(19-10-4-5-13-24-19)17-12-11-15-7-6-14-25-20(15)22(17)27/h2-14,21,26-27H,1H3
• InChI Key： IQOLIHFRRWCPED-UHFFFAOYSA-N
• SMILES： COC(=O)C1=CC=CC=C1NC(C2=C(C3=C(C=CC=N3)C=C2)O)C4=CC=CC=N4

Computed Properties

• Exact Mass: 385.14277
• Monoisotopic Mass: 385.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.3Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 84.34
• LogP: 4.39650